Cas no 79352-40-2 (9-Oxa-3-azabicyclo[4.2.1]nonan-4-one)

• Product Name: 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one
• CAS No: 79352-40-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 532962
• PubChem ID: 55287860
• Update Time: 2025-06-10

9-Oxa-3-azabicyclo[4.2.1]nonan-4-one Chemical and Physical Properties

Names and Identifiers

• 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one
• 9-oxa-4-azabicyclo[4.2.1]nonan-3-one
• EN300-1653448
• DTXSID50717510
• AB86469
• AB86279
• 79352-40-2
• AKOS006358006

• Inchi： 1S/C7H11NO2/c9-7-3-5-1-2-6(10-5)4-8-7/h5-6H,1-4H2,(H,8,9)
• InChI Key： MBHRDVAZLPWLJP-UHFFFAOYSA-N
• SMILES： O1C2CC(NCC1CC2)=O

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazepines 1,4-oxazepines

Additional information on 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one

Introduction to 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one (CAS No. 79352-40-2)

9-Oxa-3-azabicyclo[4.2.1]nonan-4-one, with the CAS number 79352-40-2, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of heterocyclic compounds and is characterized by its distinctive bicyclic structure, which includes an oxygen atom and a nitrogen atom in the ring system. The unique structural features of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one make it an attractive candidate for various applications, particularly in drug discovery and development.

The chemical structure of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one is defined by its nine-membered ring, which consists of a four-membered ring fused to a five-membered ring, with an oxygen atom at the 9-position and a nitrogen atom at the 3-position. The presence of these heteroatoms imparts unique chemical and biological properties to the molecule, making it a valuable scaffold for the design and synthesis of novel bioactive compounds.

In recent years, significant progress has been made in understanding the biological activities and potential therapeutic applications of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one. Studies have shown that this compound exhibits a range of pharmacological properties, including anti-inflammatory, anti-cancer, and neuroprotective effects. These findings have sparked interest in exploring the potential of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one as a lead compound for the development of new drugs.

Anti-inflammatory Properties: One of the key areas of research involving 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one is its anti-inflammatory activity. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are known to play crucial roles in various inflammatory diseases. Additionally, in vivo studies using animal models have shown that 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one can reduce inflammation in tissues affected by conditions such as arthritis and colitis.

Anti-cancer Potential: Another promising application of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one is in cancer therapy. Research has indicated that this compound can induce apoptosis (programmed cell death) in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism by which 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one exerts its anti-cancer effects is not yet fully understood, but it is believed to involve the modulation of signaling pathways that regulate cell survival and proliferation.

Neuroprotective Effects: The neuroprotective properties of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one have also been investigated, with promising results. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one are thought to be mediated through its ability to scavenge free radicals and modulate intracellular signaling pathways involved in neuronal survival.

Beyond its direct biological activities, 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one has also been used as a building block for the synthesis of more complex molecules with enhanced pharmacological properties. For example, researchers have synthesized derivatives of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one by introducing various functional groups at different positions on the ring system, leading to compounds with improved potency and selectivity for specific biological targets.

The synthetic accessibility of 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one has further contributed to its appeal as a starting material for drug discovery efforts. Several efficient synthetic routes have been developed for the preparation of this compound, allowing for large-scale production and facilitating its use in high-throughput screening assays to identify new bioactive molecules.

In conclusion, 9-Oxa-3-azabicyclo[4.2.1]nonan-4-one (CAS No. 79352-40-2) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it an attractive scaffold for the development of novel therapeutic agents targeting various diseases, including inflammatory disorders, cancer, and neurodegenerative conditions.